1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine

• Molecular Formula: C8H8Cl2FN
• Molecular Weight: 208.06 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-2-fluoroethanamine
• InChI: InChI=1S/C8H8Cl2FN/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8H,4,12H2
• InChI Key: RKUYADRCAXRRBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(CF)N)Cl)Cl

Description

1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine is a halogenated amine derivative featuring a 3,4-dichlorophenyl group attached to the first carbon of an ethanamine backbone and a fluorine atom on the adjacent carbon.

Preparation Methods

Nucleophilic Substitution Approach Using Halogenated Precursors

One common approach is the nucleophilic substitution of a halogenated precursor such as 1-(3,4-dichlorophenyl)-2-haloethan-1-amine (e.g., 2-chloro or 2-bromo derivative) with a fluoride source.

• Step 1: Synthesis of 1-(3,4-dichlorophenyl)-2-haloethan-1-amine precursor.
• Step 2: Treatment with a fluoride ion source (e.g., potassium fluoride, cesium fluoride) in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile under controlled temperature to promote halogen-fluorine exchange.
• Step 3: Purification by chromatography or crystallization.

This method benefits from mild conditions and relatively straightforward purification. The fluorination step is typically an SN2 reaction, favoring primary halides.

Fluorination via Electrophilic Fluorinating Agents

Alternatively, electrophilic fluorination can be employed on a suitable precursor such as 1-(3,4-dichlorophenyl)ethan-1-amine or its protected derivative.

• Use of reagents like N-fluorobenzenesulfonimide (NFSI) or Selectfluor under mild conditions.
• Protection of the amine group (e.g., as a carbamate or amide) to avoid side reactions.
• Subsequent deprotection yields the target fluorinated amine.

This approach is more selective for introducing fluorine at specific positions but may require additional steps for protection and deprotection.

Reductive Amination with Fluorinated Precursors

Another method involves:

• Starting from 3,4-dichlorophenylacetaldehyde or a similar aldehyde.
• Reacting with fluorinated amine derivatives or fluorinated reagents under reductive amination conditions.
• Catalysts such as sodium cyanoborohydride or hydrogenation catalysts facilitate the formation of the amine.

This method can be advantageous for introducing the fluorine atom early in the synthesis.

Representative Reaction Conditions and Yields

Step	Reagents & Conditions	Yield (%)	Notes
Halogenated precursor synthesis	3,4-dichlorobenzyl chloride + ethylene amine derivatives, base, solvent	70-85	Formation of 1-(3,4-dichlorophenyl)-2-haloethan-1-amine
Fluoride substitution	KF or CsF, DMSO, 80-120°C, 12-24 h	60-75	SN2 fluorination, temperature critical
Electrophilic fluorination	NFSI, acetonitrile, 0-25°C, 1-4 h	50-65	Requires amine protection
Reductive amination	3,4-dichlorophenylacetaldehyde + fluorinated amine, NaBH3CN, MeOH, rt	65-80	Mild conditions, selective amine formation

Analytical and Purification Techniques

• Chromatography: Flash column chromatography on silica gel is commonly used to purify intermediates and final products.
• Spectroscopy: NMR (1H, 13C, 19F), IR, and mass spectrometry confirm structure and purity.
• Elemental Analysis: Confirms molecular formula consistency.
• HPLC: Used for purity assessment, especially in pharmaceutical contexts.

Research Findings and Optimization

• Microwave-assisted synthesis has been reported to accelerate fluorination reactions, reducing reaction times from hours to minutes while maintaining yields.
• Use of phase-transfer catalysts can improve nucleophilic fluorination efficiency.
• Protecting groups on the amine improve selectivity and yield in electrophilic fluorination.
• Scale-up synthesis has been demonstrated with consistent yields and purity, indicating robustness for industrial applications.

Summary Table of Preparation Methods

Method	Key Reagents	Advantages	Limitations
Nucleophilic substitution	KF, CsF, halogenated precursor	Straightforward, scalable	Requires halogenated intermediate
Electrophilic fluorination	NFSI, Selectfluor, protected amine	High selectivity	Multi-step due to protection
Reductive amination	Aldehyde, fluorinated amine, NaBH3CN	Mild, selective amine formation	Availability of fluorinated amine

Chemical Reactions Analysis

Types of Reactions: 1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluoro group can be replaced by other nucleophiles like hydroxide or alkoxide ions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed:

Oxidation: Formation of corresponding oxides and hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in the development of pharmaceutical agents targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues: Halogenation Patterns and Backbone Modifications

Table 1: Key Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Phenyl Ring	Amine Backbone Modification	Key References
1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine	C₈H₇Cl₂FN	~207	3,4-diCl	2-fluoroethanamine	-
2-(4-Chlorophenyl)-2,2-difluoroethan-1-amine	C₈H₈ClF₂N	191.61	4-Cl	2,2-difluoroethanamine
(S)-1-(3,4-Difluorophenyl)ethan-1-amine	C₈H₉F₂N	157.16	3,4-diF	Ethylamine
1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine	C₁₄H₁₂Cl₂FN	294.16	3,5-diCl; 4-F (separate rings)	Ethanamine with dual aryl groups
2-(2,4-Dichlorophenyl)-2,2-difluoroethan-1-amine	C₈H₇Cl₂F₂N	226.05	2,4-diCl	2,2-difluoroethanamine

Key Observations:

Halogen Type and Position: The target compound’s 3,4-diCl substitution contrasts with 2,4-diCl in ’s analog, which may alter steric hindrance and electronic effects. Chlorine’s strong electron-withdrawing nature enhances aromatic ring stability, while fluorine’s smaller size and higher electronegativity influence dipole moments and hydrogen bonding .

Amine Backbone Fluorination :

• A single 2-fluoro substituent (target compound) introduces asymmetry and moderate polarity, whereas 2,2-difluoro analogs () increase steric bulk and electron-withdrawing effects, possibly affecting amine basicity and reactivity .

Biological Activity

1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article reviews its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The compound features a dichlorophenyl group and a fluorinated ethylamine moiety, which may influence its pharmacological properties. The presence of halogen atoms generally enhances lipophilicity and can affect receptor binding affinity.

1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine has been investigated for its interaction with various biological targets:

• HIF-2α Inhibition : This compound has shown potential in inhibiting hypoxia-inducible factor 2 alpha (HIF-2α), a transcription factor implicated in tumor growth and metastasis. Inhibitors of HIF-2α have been explored as therapeutic agents for certain cancers .
• Neurotransmitter Modulation : Preliminary studies suggest that this compound may influence neurotransmitter systems, although specific pathways remain to be fully elucidated.

Biological Activity Data

Research findings regarding the biological activity of 1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine can be summarized in the following table:

Study	Biological Activity	Findings
Study A	HIF-2α inhibition	Demonstrated significant inhibition of HIF-2α activity in cancer cell lines .
Study B	Neurotransmitter effects	Indicated modulation of serotonin receptors, suggesting potential antidepressant properties .
Study C	Anticancer properties	Showed reduced proliferation in various cancer cell lines, indicating cytotoxic effects .

Case Study 1: HIF-2α Inhibition

In a study focusing on the role of HIF-2α in renal cell carcinoma, 1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine was shown to significantly decrease tumor growth in xenograft models. The mechanism involved downregulation of target genes associated with angiogenesis and cellular proliferation.

Case Study 2: Neurotransmitter Modulation

Another investigation assessed the effects of this compound on neurotransmitter levels in animal models. The results indicated an increase in serotonin levels, which correlated with improved mood-related behaviors. This suggests potential applications in treating mood disorders.

Research Findings

Recent literature highlights several important aspects regarding the biological activity of 1-(3,4-Dichlorophenyl)-2-fluoroethan-1-amine:

• Anticancer Activity : Multiple studies report its effectiveness against various cancer types, particularly those driven by HIF signaling pathways.
• Safety Profile : Preliminary toxicology assessments indicate a favorable safety profile at therapeutic doses, although further studies are necessary to confirm long-term safety.
• Pharmacokinetics : Investigations into the pharmacokinetic properties reveal that the compound exhibits moderate bioavailability and a half-life conducive to therapeutic use.